Cas no 203664-73-7 (methyl 4-(1H-imidazol-4-yl)benzoate)
methyl 4-(1H-imidazol-4-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-imidazol-5-yl)-Benzoic acid methyl ester
- methyl 4-(1H-imidazol-4-yl)benzoate
- DQUBUHYEMDZHLH-UHFFFAOYSA-N
- SCHEMBL1501993
- EN300-1867334
- 203664-73-7
- DB-086371
-
- Inchi: 1S/C11H10N2O2/c1-15-11(14)9-4-2-8(3-5-9)10-6-12-7-13-10/h2-7H,1H3,(H,12,13)
- InChI Key: DQUBUHYEMDZHLH-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=CC=1)C1=CN=CN1)=O
Computed Properties
- Exact Mass: 202.0743
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98
methyl 4-(1H-imidazol-4-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1867334-0.05g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 0.05g |
$202.0 | 2023-09-18 | ||
| Enamine | EN300-1867334-0.1g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 0.1g |
$212.0 | 2023-09-18 | ||
| Enamine | EN300-1867334-0.25g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 0.25g |
$222.0 | 2023-09-18 | ||
| Enamine | EN300-1867334-0.5g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 0.5g |
$232.0 | 2023-09-18 | ||
| Enamine | EN300-1867334-1.0g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1867334-2.5g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 2.5g |
$474.0 | 2023-09-18 | ||
| Enamine | EN300-1867334-5.0g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1867334-10.0g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1867334-1g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 1g |
$241.0 | 2023-09-18 | ||
| Enamine | EN300-1867334-5g |
methyl 4-(1H-imidazol-4-yl)benzoate |
203664-73-7 | 5g |
$701.0 | 2023-09-18 |
methyl 4-(1H-imidazol-4-yl)benzoate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on methyl 4-(1H-imidazol-4-yl)benzoate
Exploring the Versatile Applications of Methyl 4-(1H-imidazol-4-yl)benzoate (CAS No. 203664-73-7) in Modern Chemistry
The chemical compound methyl 4-(1H-imidazol-4-yl)benzoate (CAS No. 203664-73-7) has garnered significant attention in recent years due to its unique structural properties and wide-ranging applications in pharmaceutical and material sciences. This ester derivative, featuring an imidazole ring linked to a benzoate group, serves as a crucial intermediate in organic synthesis. Researchers are particularly interested in its role as a building block for bioactive molecules, with recent studies highlighting its potential in developing novel therapeutic agents.
One of the most searched questions regarding methyl 4-(1H-imidazol-4-yl)benzoate relates to its synthesis methods. The compound is typically prepared through esterification reactions involving 4-(1H-imidazol-4-yl)benzoic acid and methanol under controlled conditions. Recent advancements in green chemistry approaches have focused on optimizing this process to reduce environmental impact, aligning with the growing demand for sustainable chemical production. The purity and yield of 203664-73-7 are critical factors that determine its applicability in high-value industries.
In pharmaceutical research, methyl 4-(1H-imidazol-4-yl)benzoate has emerged as a key precursor for histamine receptor modulators. The imidazole moiety present in its structure mimics important biological targets, making it valuable for drug discovery programs. Current trends in medicinal chemistry emphasize the development of selective enzyme inhibitors, where this compound shows particular promise. Its molecular framework allows for various modifications, enabling researchers to explore structure-activity relationships in drug candidate optimization.
The material science applications of CAS 203664-73-7 are equally noteworthy. Scientists are investigating its incorporation into coordination polymers and metal-organic frameworks (MOFs), where the imidazole nitrogen atoms can serve as coordination sites for metal ions. This property has sparked interest in developing advanced materials for gas storage, separation technologies, and catalysis. The thermal stability of methyl 4-(1H-imidazol-4-yl)benzoate makes it particularly suitable for high-temperature applications in material engineering.
Analytical characterization of methyl 4-(1H-imidazol-4-yl)benzoate typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are essential for quality control in commercial production and for verifying the compound's identity in research settings. Recent publications have highlighted improved analytical protocols that enhance the detection sensitivity for 203664-73-7 and its derivatives, addressing a common challenge in trace analysis of similar compounds.
The commercial availability of methyl 4-(1H-imidazol-4-yl)benzoate has increased significantly to meet growing demand from research institutions and pharmaceutical companies. Suppliers now offer various purity grades, from technical grade for material applications to pharmaceutical grade for drug development purposes. Market analysis indicates steady growth in the fine chemicals sector for compounds like CAS 203664-73-7, driven by expanding applications in life sciences and advanced materials.
Storage and handling recommendations for methyl 4-(1H-imidazol-4-yl)benzoate emphasize protection from moisture and extreme temperatures. While the compound exhibits good stability under normal conditions, proper storage in airtight containers with desiccants is advised to maintain its quality over extended periods. These practical considerations are frequently searched by laboratory technicians and procurement specialists working with imidazole derivatives.
Future research directions for 203664-73-7 include exploring its potential in bioconjugation chemistry and prodrug design. The ester functionality presents opportunities for controlled release formulations, while the imidazole ring offers sites for further chemical modification. These developments align with current pharmaceutical trends toward targeted drug delivery systems and personalized medicine approaches.
Environmental and safety assessments of methyl 4-(1H-imidazol-4-yl)benzoate continue to evolve as its applications expand. Recent toxicological studies have focused on understanding its biodegradation pathways and ecological impact, responding to increased regulatory scrutiny of chemical substances. These investigations contribute to the growing body of knowledge about heterocyclic compounds in environmental chemistry.
In conclusion, methyl 4-(1H-imidazol-4-yl)benzoate (CAS No. 203664-73-7) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its dual functionality as both an ester and imidazole derivative makes it particularly valuable for creating complex molecular architectures. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is expected to grow substantially in the coming years.
203664-73-7 (methyl 4-(1H-imidazol-4-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)